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Compound of Interest

Compound Name: 5-Chloro-2-(ethylamino)aniline

Cat. No.: B1294831

Essential Safety and Handling Guide for 5-Chloro-2-
(ethylamino)aniline

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Chloro-2-(ethylamino)aniline
(CAS No. 62476-15-7). Adherence to these procedures is vital for ensuring laboratory safety
and minimizing exposure risks.

Hazard Identification and Classification

5-Chloro-2-(ethylamino)aniline is classified with the following hazards according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS):

o Skin irritation (Category 2): Causes skin irritation.[1]
o Eye irritation (Category 2): Causes serious eye irritation.[1]

» Specific target organ toxicity — single exposure (Category 3): May cause respiratory irritation.

[1]

The signal word for this chemical is Warning.[1]

Chemical and Physical Properties
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A summary of the key quantitative data for 5-Chloro-2-(ethylamino)aniline is presented

below.
Property Value Source
CAS Number 62476-15-7 [1]12113]
Molecular Formula C8H11CIN2 [1][2]13]
Molecular Weight 170.64 g/mol [1]
EINECS Number 263-558-6 [1]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential. The following procedural guidance
outlines the lifecycle of handling 5-Chloro-2-(ethylamino)aniline in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical to prevent skin, eye,
and respiratory exposure.[4]
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye/Face Protection

Safety Goggles or Face Shield

Weatr tightly fitting safety
goggles or a full-face shield
conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166.[5][6][7]

Skin Protection

Chemical-Resistant Gloves

Handle with chemical-
impermeable gloves (e.g.,
Butyl, Neoprene). Nitrile gloves
may offer limited protection
and should be changed
frequently.[8][9] Gloves must

be inspected before use.[6]

Protective Clothing

Wear a long-sleeved lab coat,
closed at the front. For tasks
with a higher risk of splashing,
a chemical-resistant apron or
coveralls should be used.[10]
[11]

Footwear

Closed-toe shoes are
mandatory. For larger
quantities or spill response,
chemical-resistant boots are

recommended.[4][10]

Respiratory Protection

Fume Hood or Respirator

All handling should occur in a
certified chemical fume hood to
minimize inhalation.[12] If a
fume hood is not available or if
exposure limits may be
exceeded, use a NIOSH-
approved respirator with an
appropriate cartridge for

organic vapors.[5]
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Step-by-Step Handling Protocol

1.

Preparation and Planning:

Ensure a Safety Data Sheet (SDS) for 5-Chloro-2-(ethylamino)aniline is accessible.[1]

Verify that a chemical fume hood is certified and functioning correctly.

Locate the nearest eyewash station and safety shower and confirm they are unobstructed.
[12]

Prepare all necessary equipment and materials before handling the chemical to minimize
movement and potential for spills.

Ensure a spill kit with appropriate absorbent materials is readily available.

. Handling the Chemical:

Don all required PPE as specified in the table above.

Perform all manipulations, including weighing and transferring, inside a chemical fume hood.
[12]

Avoid breathing dust, fumes, or vapors.[1][8]

Avoid contact with skin and eyes.[8]

Keep the container tightly closed when not in use.[8]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][5] Do
not eat, drink, or smoke in the work area.[8]

. Spill Response:

Evacuate personnel from the immediate spill area.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Prevent the spill from entering drains.[8]
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Collect the absorbed material into a suitable container for hazardous waste.

Clean the spill area thoroughly.

Step-by-Step Disposal Plan

1.

Waste Collection:

Collect all waste containing 5-Chloro-2-(ethylamino)aniline, including contaminated
consumables (e.g., gloves, absorbent pads), in a designated, properly labeled hazardous
waste container.[9]

Do not mix with incompatible waste streams.

. Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and secure secondary
containment area.

Keep waste containers away from heat and sources of ignition.[13]

. Final Disposal:

Dispose of the hazardous waste through an approved waste disposal facility.[5]

All disposal activities must comply with local, state, and federal regulations.[14] Do not
dispose of this chemical down the drain.[8][9]

First Aid Measures

Immediate action is required in case of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[6][8]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with plenty of soap and water. Get medical help if skin irritation occurs.[1][8]
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» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[1][5][8]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[8]

Workflow for Safe Handling and Disposal
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Workflow for 5-Chloro-2-(ethylamino)aniline
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Caption: Logical workflow for the safe handling and disposal of 5-Chloro-2-
(ethylamino)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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